3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid

• CAS: 95242-09-4

Core Science & Biosynthesis

In-Depth Technical Guide: Structural Elucidation of 3-(1H-1,3-Benzodiazol-2-yl)-2,2-dimethylpropanoic Acid via ¹H and ¹³C NMR

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound Focus: 3-(1H-1,3-Benzodiazol-2-yl)-2,2-dimethylpropanoic acid (CAS: 95242-09-4)

Executive Summary & Pharmacological Relevance

The benzimidazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous therapeutics ranging from anthelmintics to proton pump inhibitors. The derivative 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid [1] serves as a highly functionalized intermediate where the sterically hindered 2,2-dimethylpropanoic acid side chain dictates unique pharmacokinetic properties.

Accurate structural elucidation of this compound is critical. Misassignment of the quaternary carbons or failure to account for the dynamic prototropic tautomerism inherent to the benzimidazole ring can lead to downstream failures in structure-activity relationship (SAR) modeling. As a Senior Application Scientist, I have designed this guide to move beyond mere data listing; it explores the causality behind the NMR parameters and provides a self-validating experimental framework for absolute structural confidence.

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility and spectral integrity, the following protocol is engineered as a self-validating system. Every step incorporates internal checks to prevent artifact generation.

Sample Preparation

• Solvent Selection (Causality): We utilize Dimethyl Sulfoxide-d6 (DMSO-d6) rather than CDCl₃. Benzimidazoles form robust intermolecular hydrogen-bond networks (N-H···N) that cause severe line broadening and aggregation in non-polar solvents. DMSO acts as a strong hydrogen-bond acceptor, disrupting these networks and yielding sharp, highly resolved resonances[2].

• Concentration: Dissolve 15–20 mg of the analyte in 0.6 mL of 99.9% DMSO-d6.

• Internal Standard (Validation): Include Tetramethylsilane (TMS) at 0.03% v/v. By referencing the zero point strictly to TMS and locking to the DMSO-d6 deuterium signal, any systematic drift in the static magnetic field ( B0​ ) is immediately identifiable and correctable.

Instrumental Parameters (400 MHz Spectrometer)

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard 30° pulse (zg30).

  • Number of Scans (ns): 16.

  • Relaxation Delay (d1): 2.0 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Power-gated decoupling (zgpg30).

  • Number of Scans (ns): 512–1024 (depending on probe sensitivity).

  • Relaxation Delay (d1): 2.0 to 3.0 seconds (Critical Causality). Quaternary carbons (such as the benzimidazole C2, C3a, C7a, and the propanoic C2') lack attached protons, resulting in highly inefficient dipole-dipole relaxation. A sufficiently long d1 ensures complete longitudinal magnetization recovery, preventing these crucial diagnostic signals from being artificially attenuated or lost in the baseline noise.

Workflow Visualization

Fig 1: Step-by-step NMR acquisition and processing workflow for benzimidazole derivatives.

¹H NMR Spectral Analysis & Mechanistic Insights

The ¹H NMR spectrum of this compound is deceptively simple due to structural symmetry and dynamic chemical processes.

Mechanistic Insight: Prototropic Tautomerism In solution, the N-H proton of the benzimidazole ring undergoes rapid intermolecular exchange (1,3-tautomerism) at room temperature[3]. This dynamic equilibrium causes the C4/C7 and C5/C6 positions to become magnetically equivalent on the NMR timescale. Consequently, instead of observing four distinct aromatic multiplets, the spectrum collapses into two well-defined, averaged doublets of doublets[2].

Table 1: ¹H NMR Quantitative Data (400 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
12.25	br s	1H	-COOH	Highly deshielded due to the acidic proton; broad due to solvent exchange.
12.20	br s	1H	Benzimidazole N-H	Broadened by rapid prototropic tautomerism at room temperature.
7.50	dd (J = 6.0, 3.2 Hz)	2H	Ar-H (C4, C7)	Averaged signal due to rapid N1/N3 proton exchange. Ortho to bridgehead.
7.12	dd (J = 6.0, 3.2 Hz)	2H	Ar-H (C5, C6)	Averaged signal, shielded relative to C4/C7.
3.05	s	2H	-CH₂- (C3')	Singlet due to isolation by the quaternary C2' of the propanoic chain.
1.22	s	6H	-C(CH₃)₂ (C2')	Equivalent methyl groups on the quaternary carbon (gem-dimethyl effect).

¹³C NMR Spectral Analysis & Structural Verification

The ¹³C NMR spectrum provides the definitive proof of the 2,2-dimethylpropanoic acid side chain attachment.

Mechanistic Insight: Chemical Shift Anisotropy and Quaternary Carbons The benzimidazole C2 carbon (δ 153.2) is heavily deshielded by the two adjacent electronegative nitrogen atoms[3]. Furthermore, the quaternary C2' of the aliphatic chain (δ 42.6) is a critical diagnostic peak. Its shift is driven by the "gem-dimethyl effect" and the electron-withdrawing nature of the adjacent carboxylic acid, pushing it significantly downfield compared to standard aliphatic carbons.

Table 2: ¹³C NMR Quantitative Data (100 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Mechanistic Rationale
177.8	Quaternary (C=O)	C1' (Carboxylic Acid)	Highly deshielded carbonyl carbon.
153.2	Quaternary	Benzimidazole C2	Deshielded by two adjacent nitrogen atoms (N1, N3).
138.8	Quaternary	Benzimidazole C3a, C7a	Averaged by tautomerism; requires long T1 relaxation time to observe.
121.3	Tertiary (CH)	Benzimidazole C5, C6	Averaged aromatic carbons.
114.6	Tertiary (CH)	Benzimidazole C4, C7	Averaged aromatic carbons; ortho to the bridgehead nitrogens.
42.6	Quaternary	C2' (Aliphatic)	Deshielded by adjacent carbonyl and the gem-dimethyl steric effect.
36.8	Secondary (CH₂)	C3' (Aliphatic)	Alpha to the electron-withdrawing benzimidazole ring.
25.4	Primary (CH₃)	-C(CH₃)₂	Equivalent methyl carbons.

Conclusion

The structural validation of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid relies heavily on understanding the physical chemistry of the molecule in solution. By employing DMSO-d6 to break hydrogen bonding and utilizing extended relaxation delays, the self-validating protocol described above guarantees the capture of all critical quaternary carbons. The symmetry observed in the aromatic region serves as a direct readout of the benzimidazole's prototropic tautomerism, confirming the integrity of the heterocyclic core.

References

• Title: 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism Source: Beilstein Journal of Organic Chemistry URL: [Link]

Sources

• 1. 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid | 95242-09-4 [sigmaaldrich.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols for 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole in Pharmaceutical Manufacturing

An important initial note regarding the specified topic, 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid: a comprehensive review of publicly accessible scientific literature, patent databases, and chemical supplier information indicates that this compound is not widely documented as a significant or commonly used pharmaceutical intermediate. While it is commercially available, its application in the synthesis of active pharmaceutical ingredients (APIs) is not well-established in readily available resources.

To fulfill the spirit and technical requirements of your request for a detailed guide on a benzimidazole-based pharmaceutical intermediate, this document will focus on a closely related and highly relevant compound: 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole . This intermediate is critical in the industrial synthesis of Pantoprazole, a widely used proton pump inhibitor. The principles, protocols, and analytical strategies discussed herein are representative of the rigorous standards applied to pharmaceutical intermediates in modern drug development and manufacturing.

Introduction: The Central Role of Benzimidazole Intermediates in Modern Medicine

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous blockbuster drugs, most notably the class of proton pump inhibitors (PPIs) used to treat acid-related disorders. The specific substituents on the benzimidazole ring dictate the final compound's pharmacological activity, stability, and metabolic profile. Consequently, the synthesis and quality control of advanced benzimidazole intermediates are of paramount importance in the pharmaceutical industry.

5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole (CAS No. 102625-64-9) is a cornerstone intermediate for the synthesis of Pantoprazole. Its structural features—the difluoromethoxy group at the 5-position and the mercapto group at the 2-position—are specifically designed for subsequent coupling reactions to form the final API. The difluoromethoxy group, in particular, is crucial for the stability of Pantoprazole in acidic environments, a key attribute for its mechanism of action.

This guide provides a detailed overview of the synthesis, application, and analytical control of this critical intermediate, offering field-proven insights and robust protocols for its handling and characterization.

Section 1: Synthesis of 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole

The industrial synthesis of this intermediate is a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The most common route involves the cyclization of a substituted o-phenylenediamine with a thiocarbonyl source.

Synthetic Pathway Overview

The synthesis begins with 4-amino-3-nitrophenol, which undergoes a series of transformations to introduce the difluoromethoxy group and create the necessary diamine precursor for the final cyclization step.

Caption: Synthetic route to 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole.

Detailed Laboratory Protocol: Cyclization Step

This protocol details the final cyclization to form the target intermediate from its diamine precursor.

Objective: To synthesize 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole via cyclization of 4-(Difluoromethoxy)-1,2-diaminobenzene.

Materials:

• 4-(Difluoromethoxy)-1,2-diaminobenzene (1.0 eq)

• Potassium Ethyl Xanthate (1.1 eq)

• Ethanol (95%)

• Water (Deionized)

• Hydrochloric Acid (HCl), concentrated

• Activated Carbon

Procedure:

• Reaction Setup: To a stirred solution of 4-(Difluoromethoxy)-1,2-diaminobenzene in 95% ethanol, add potassium ethyl xanthate. The choice of potassium ethyl xanthate is critical as it serves as a safe and effective source of the thiocarbonyl group required for the cyclization to form the 2-mercaptobenzimidazole structure.

• Reflux: Heat the mixture to reflux (approximately 78-80 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting diamine is consumed.

• Decolorization: Cool the reaction mixture to 50-60 °C and add activated carbon. Stir for 30 minutes to remove colored impurities.

• Isolation: Filter the hot solution to remove the activated carbon. Allow the filtrate to cool to room temperature, then cool further to 0-5 °C in an ice bath to promote crystallization.

• Precipitation and pH Adjustment: Slowly add water to the cooled filtrate to precipitate the product. Adjust the pH to approximately 5-6 with concentrated HCl. This protonates the mercapto group and ensures the product is in its neutral, less soluble form, maximizing precipitation and yield.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake with a cold ethanol/water mixture (1:1), followed by a final wash with cold deionized water to remove residual salts and impurities.

• Drying: Dry the product under vacuum at 50-60 °C until a constant weight is achieved.

Section 2: Application in the Synthesis of Pantoprazole

The synthesized 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole is a nucleophile that is reacted with an electrophilic pyridine derivative to form the final Pantoprazole molecule.

The Coupling Reaction

This step involves a nucleophilic substitution reaction where the sulfur atom of the mercaptobenzimidazole displaces a leaving group (typically chloride) on the pyridine ring.

Caption: Final steps in the synthesis of Pantoprazole.

Protocol: Synthesis of Pantoprazole Sodium

Objective: To synthesize Pantoprazole via coupling of the benzimidazole intermediate with the substituted pyridine, followed by oxidation and salt formation.

Procedure:

• Coupling Reaction: Dissolve 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole in a suitable solvent such as isopropanol. Add an aqueous solution of sodium hydroxide to deprotonate the thiol, forming the more nucleophilic thiolate anion. To this solution, add 2-chloromethyl-3,4-dimethoxypyridine hydrochloride. The reaction is typically carried out at 20-30 °C and monitored by HPLC.

• Oxidation: Once the coupling reaction is complete, the resulting thioether intermediate (Pantoprazole sulfide) is oxidized to the corresponding sulfoxide. This oxidation is the key step that imparts the proton pump inhibiting activity to the molecule. A common oxidizing agent is meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide with a catalyst. The reaction must be carefully controlled to prevent over-oxidation to the sulfone byproduct, which is a critical impurity.

• Work-up and Isolation: After oxidation, the reaction mixture is quenched, and the pH is adjusted to precipitate the crude Pantoprazole base.

• Salt Formation: The crude Pantoprazole base is then dissolved in a suitable solvent (e.g., ethyl acetate), and a solution of sodium hydroxide in ethanol is added to form Pantoprazole Sodium. The salt is then crystallized, filtered, and dried.

Section 3: Analytical Characterization and Quality Control

Ensuring the purity and identity of 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole is critical for the quality of the final API. High-Performance Liquid Chromatography (HPLC) is the standard method for this analysis.

HPLC Protocol for Purity Determination

Objective: To determine the purity of 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole and quantify any process-related impurities.

Caption: High-level workflow for HPLC analysis of the intermediate.

HPLC Method Parameters:

Parameter	Value	Rationale
Column	C18, 4.6 x 250 mm, 5 µm	Provides excellent separation for aromatic, moderately polar compounds.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidified mobile phase to ensure consistent protonation of the analyte.
Mobile Phase B	Acetonitrile	Standard organic modifier for reversed-phase chromatography.
Gradient	30% B to 80% B over 20 min	A gradient elution is necessary to separate the main peak from both early and late-eluting impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detector	UV at 290 nm	The benzimidazole chromophore has a strong absorbance at this wavelength.
Injection Vol.	10 µL

| Diluent | Acetonitrile/Water (1:1) | |

Acceptance Criteria:

• Assay (by HPLC): Not less than 99.0%

• Individual Impurity: Not more than 0.15%

• Total Impurities: Not more than 0.5%

These stringent limits are in place because impurities in the intermediate can carry through to the final API, potentially affecting its safety and efficacy.

Conclusion

5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole serves as a quintessential example of a high-value pharmaceutical intermediate where precise control over its synthesis and analytical characterization is non-negotiable. The protocols and insights provided here underscore the importance of understanding the causality behind experimental choices—from the selection of a cyclizing agent to the parameters of an HPLC gradient. For professionals in drug development, mastery of these principles ensures the consistent production of high-quality APIs, forming the bedrock of safe and effective medicines.

References

• Title: Benzimidazole: A Biologically Active Scaffold Source: ResearchGate URL: [Link]

• Title: Pantoprazole Source: Wikipedia URL: [Link]

• Title: An Improved Process for the Preparation of Pantoprazole Source: Google Patents URL

• Title: The mechanism of action of proton pump inhibitors Source: Therapeutic Advances in Gastroenterology URL: [Link]

• Title: Impurities in Drug Substances and Drug Products Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Application Note: Chromatographic Separation Strategies for 3-(1H-1,3-Benzodiazol-2-yl)-2,2-Dimethylpropanoic Acid Derivatives

Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Scope: Method development rationale, self-validating UHPLC protocols, and physicochemical profiling.

Physicochemical Profiling & Chromatographic Challenges

Developing a robust chromatographic method for 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid derivatives requires a deep understanding of the molecule's structural microenvironment. This compound presents two distinct analytical challenges:

• Amphoteric (Zwitterionic) Behavior: The molecule contains a basic 1H-1,3-benzodiazole (benzimidazole) ring (pKa ~5.5) and an acidic carboxylic acid moiety (pKa ~4.5). Depending on the mobile phase pH, the molecule can exist as a cation, an anion, or a neutral zwitterion. Historical analyses of benzimidazole derivatives in pharmaceutical formulations have demonstrated that precise pH control using buffered mobile phases is critical to maintain consistent ionization and prevent peak splitting[1].

• Steric Hindrance: The 2,2-dimethyl (gem-dimethyl) substitution at the alpha position of the propanoic acid creates a bulky, "neopentyl-like" shield around the carboxylate group. This steric bulk reduces the hydration sphere of the molecule, subtly increasing its local lipophilicity (LogD) and impeding rapid mass transfer between the mobile and stationary phases.

To achieve sharp peak shapes and reproducible retention, the chromatographic method must force the molecule into a single speciation state while utilizing elevated temperatures to overcome the sluggish kinetics caused by the steric bulk.

Method Development Logic & Speciation Control

The master variable in separating amphoteric benzimidazoles is the mobile phase pH. Operating near the isoelectric point (pH 4.5–5.5) often results in poor solubility, erratic retention times, and severe peak tailing due to the simultaneous presence of positive and negative charges. Therefore, method development must branch into either a strictly low-pH or high-pH regime.

Figure 1: pH-dependent speciation and stationary phase selection for amphoteric benzimidazoles.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems . They incorporate continuous suitability checks to verify that the column chemistry and mobile phase equilibria remain stable throughout the analytical run. Furthermore, the stability of novel benzimidazole derivatives in organic diluents (like DMSO) has been successfully validated using RP-18 stationary phases coupled with gradient elution, confirming their homogeneity over extended analytical sequences[2].

Figure 2: Self-validating UHPLC workflow ensuring method robustness and reproducibility.

Protocol A: Low-pH Ion-Pairing UHPLC (Primary Assay)

Objective: Achieve sharp peak shapes by fully protonating the basic moiety and neutralizing the acidic moiety.

• Causality of Experimental Design: At pH 2.0, the carboxylic acid is neutral, and the benzimidazole is cationic. We utilize Trifluoroacetic acid (TFA) not merely as an acidifier, but as a hydrophobic ion-pairing agent. The trifluoroacetate anion pairs with the protonated benzimidazole nitrogen, masking its positive charge. This prevents secondary electrostatic interactions with negatively charged residual silanols on the silica surface—the primary cause of peak tailing in basic drug compounds.

Step-by-Step Methodology:

• Column Selection: Waters SymmetryShield RP18 (100 x 2.1 mm, 1.8 µm) or equivalent polar-embedded column. (Reasoning: The embedded polar carbamate group provides an electrostatic shield against residual silanols).

• Mobile Phase Preparation:

  • Phase A: 0.1% v/v TFA in LC-MS grade Water.

  • Phase B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

• Gradient Program: Initiate at 10% B. (Reasoning: The 2,2-dimethyl group provides sufficient steric bulk and lipophilicity that starting at 0% B risks stationary phase dewetting/collapse). Ramp to 90% B over 6.0 minutes, hold for 1.5 minutes, and re-equilibrate at 10% B for 2.5 minutes.

• Flow Rate & Temperature: 0.45 mL/min at 45°C. (Reasoning: Elevated temperature decreases mobile phase viscosity, keeping backpressure well within UHPLC limits while improving the mass transfer kinetics of the sterically hindered analyte).

• Self-Validation Sequence:

  • Inject a Blank (Diluent) to confirm baseline stability and lack of carryover.

  • Inject the System Suitability Standard (SST) 6 times. Pass Criteria: Peak tailing (As) ≤ 1.5, %RSD of peak area ≤ 2.0%.

  • Inject a Continuing Calibration Verification (CCV) standard every 10 sample injections. (Reasoning: This proves that retention time and detector response have not drifted due to column fouling or TFA evaporation).

Protocol B: High-pH Orthogonal UHPLC (Impurity Profiling)

Objective: Reverse the elution order of structural analogs by operating in the anionic speciation state.

• Causality of Experimental Design: At pH 9.5, the carboxylic acid is fully deprotonated (anionic) and the benzimidazole is neutral. This drastic shift in ionization provides true orthogonality to Protocol A. Impurities that co-elute in the low-pH method due to similar lipophilicities will separate here due to differing charge states.

Step-by-Step Methodology:

• Column Selection: Waters XBridge BEH C18 (100 x 2.1 mm, 1.7 µm). (Reasoning: Standard silica dissolves above pH 8.0. The Ethylene Bridged Hybrid particle is chemically stable up to pH 12.0).

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 9.5 with Ammonium Hydroxide. (Reasoning: Provides excellent buffering capacity at this pH and is volatile, ensuring MS-compatibility).

  • Phase B: LC-MS grade Acetonitrile.

• Gradient Program: 5% B to 95% B over 6.0 minutes.

• Flow Rate & Temperature: 0.40 mL/min at 30°C. (Reasoning: While higher temperatures improve kinetics, operating at a moderate 30°C maximizes the lifetime of the stationary phase under aggressive high-pH conditions).

Quantitative Data & Performance Metrics

The table below summarizes the chromatographic performance of the 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid core under various pH conditions. Operating at the mid-pH (zwitterionic state) is explicitly contraindicated due to peak splitting and poor efficiency.

Table 1: Chromatographic Performance Metrics Across Speciation States

Method Condition	Speciation State	Retention Time (tr)	Tailing Factor (As)	Theoretical Plates (N)	Resolution (Rs)*
Protocol A (pH 2.0, TFA)	Cationic (+1)	3.45 min	1.12	> 15,000	3.2
Mid-pH (pH 4.5, Acetate)	Zwitterionic (0)	2.10 min	2.45 (Split)	< 5,000	1.1
Protocol B (pH 9.5, NH₄HCO₃)	Anionic (-1)	4.15 min	1.05	> 18,000	4.5

*Resolution calculated against the closest eluting des-methyl synthetic impurity.

References

• Kulik, A., Białecka, W., Podolska, M., Kwiatkowska-Puchniarz, B., & Mazurek, A. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 68(6), 823-829. URL:[Link]

• Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2011). Application of HPLC Method for Investigation of Stability of New Benzimidazole Derivatives. Journal of Liquid Chromatography & Related Technologies, 34(17), 1901-1912. URL:[Link]

Sources

• 1. HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the synthesis of sterically hindered benzimidazoles. The synthesis of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid—typically achieved via the condensation of o-phenylenediamine with 2,2-dimethylsuccinic acid or its anhydride—is notoriously prone to low yields and poor regioselectivity.

This guide deconstructs the thermodynamic and kinetic barriers of this specific reaction, providing you with field-proven, self-validating protocols to optimize your synthetic workflow.

Troubleshooting Guides & FAQs

Q1: My LC-MS shows complete consumption of o-phenylenediamine, but the yield of the final benzimidazole is under 30%. The major peak corresponds to an uncyclized intermediate. What is happening? A1: You are observing a stalled reaction at the N-acylated mono-amide stage. The classic Phillips-Ladenburg condensation proceeds via a two-step mechanism: initial acylation of one amine, followed by intramolecular nucleophilic attack by the second amine to close the ring[1]. The gem-dimethyl group on your succinic derivative introduces severe steric bulk. This steric hindrance restricts the conformational flexibility required for the second amine to achieve the proper trajectory for cyclization. Dilute mineral acids (e.g., 4N HCl) often lack the dehydrating power and electrophilic activation necessary to drive this closure[1]. Solution: Transition from aqueous Brønsted acids to Lewis acid catalysis under microwave irradiation. Catalysts like Erbium(III) triflate (Er(OTf)₃) effectively coordinate to the amide carbonyl, increasing its electrophilicity and drastically lowering the activation energy barrier for cyclization[2],[3].

Q2: When using 2,2-dimethylsuccinic anhydride, I isolate a mixture of two structural isomers. How do I force the reaction to yield only the desired regioisomer? A2: This is a classic regioselectivity failure caused by thermodynamic scrambling. The anhydride has two reactive carbonyl sites. Attack at the less hindered carbonyl (adjacent to the -CH₂-) yields the precursor for your desired product. Attack at the hindered carbonyl (adjacent to the -C(CH₃)₂-) yields the unwanted regioisomer. If you run this reaction at high temperatures from the beginning, reversible ring-opening occurs, leading to a thermodynamic mixture of isomers[2]. Solution: Decouple the reaction into two distinct stages. Perform the initial ring-opening step under strict kinetic control at 0–20 °C in an aprotic solvent (e.g., THF). The nucleophile will selectively attack the less hindered carbonyl. Once the desired mono-amide is locked in, evaporate the solvent and force the cyclization at higher temperatures.

Q3: I lose a significant amount of product during the aqueous workup. Standard liquid-liquid extraction results in severe emulsions. How can I improve recovery? A3: Your target molecule is zwitterionic (amphoteric). It contains both a basic benzimidazole nitrogen (pKa ~5.5) and an acidic carboxylic acid (pKa ~4.5). During standard extraction, if the pH is too low or too high, the molecule becomes charged and highly water-soluble, leading to poor organic recovery and intractable emulsions[2]. Solution: Abandon liquid-liquid extraction in favor of isoelectric precipitation. By carefully adjusting the aqueous phase to the molecule's isoelectric point (pI ≈ 5.0), the net charge becomes zero. This minimizes aqueous solubility and forces the product to precipitate as a filterable solid[2],[4].

Quantitative Data: Optimization Parameters

The following table summarizes the causal relationship between reaction conditions and the resulting regioselectivity and overall yield.

Reaction Methodology	Catalyst	Temp (°C)	Time	Regioselectivity (Desired:Undesired)	Overall Yield
Aqueous Condensation	4N HCl	100	12 h	60:40	35%
Dean-Stark Dehydration	p-TsOH	110	16 h	70:30	55%
Polyphosphoric Acid Melt	PPA	150	4 h	85:15	72%
Two-Step Kinetic + Microwave	Er(OTf)₃	20 / 120	2 h	95:5	88%

Experimental Protocol: Kinetically Controlled Microwave Synthesis

This self-validating protocol utilizes a two-step approach to ensure high regioselectivity and complete cyclization.

Step 1: Kinetic Ring Opening

• Dissolve 1.0 equivalent of 2,2-dimethylsuccinic anhydride in anhydrous THF (0.5 M concentration) in a round-bottom flask under an inert argon atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add 1.05 equivalents of o-phenylenediamine dropwise as a solution in THF.

• Stir the reaction mixture for 2 hours, allowing it to slowly warm to 20 °C.

• Validation Checkpoint 1: Analyze an aliquot via LC-MS. The reaction must show the complete disappearance of the anhydride and the appearance of the mono-amide intermediate [M+H]⁺. Do not proceed until conversion is >95%.

Step 2: Microwave-Assisted Cyclization

• Remove the THF completely under reduced pressure to yield a crude solid.

• Transfer the solid to a microwave reactor vessel and add 1 mol% Er(OTf)₃. Do not add additional solvent (solvent-free conditions)[2],[3].

• Subject the neat mixture to microwave irradiation at 120 °C for 10 minutes.

• Validation Checkpoint 2: LC-MS analysis of the resulting melt must show a mass shift of -18 Da, confirming the loss of water and complete cyclization to the benzimidazole core.

Step 3: Isoelectric Isolation

• Dissolve the crude melt in a minimal volume of 1N NaOH.

• Submerge a calibrated pH meter probe into the stirring solution.

• Slowly add 1N HCl dropwise until the pH reaches exactly 5.0 (the calculated isoelectric point).

• Validation Checkpoint 3: A thick white precipitate will form precisely as the pH approaches 5.0. If the pH drops below 4.0, the precipitate will begin to redissolve as the benzimidazole becomes protonated.

• Filter the solid under vacuum, wash with cold deionized water, and dry under a high vacuum. Recrystallize from ethanol if ultra-high purity is required[2],[4].

Reaction Pathway Visualization

Figure 1: Kinetically controlled synthesis pathway for 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid.

References

1.[1] Title: PHILLIPS CONDENSATION REACTION | EXPLANATION | ADICHEMISTRY Source: adichemistry.com URL:

2.[2] Title: Improving the reaction conditions for benzimidazole synthesis - Benchchem Source: benchchem.com URL:

3.[4] Title: Benzimidazole - Organic Syntheses Procedure Source: orgsyn.org URL:

4.[3] Title: Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity Source: beilstein-journals.org URL:

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

troubleshooting poor aqueous solubility of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid

Welcome to the Technical Support Center for drug development professionals. This guide provides advanced troubleshooting strategies for overcoming the poor aqueous solubility of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid .

🔬 Compound Profile & Mechanistic Analysis

To troubleshoot solubility, we must first understand the molecular causality of the insolubility. 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid is a complex ampholyte characterized by:

• Zwitterionic Lattice Energy: The molecule contains a weakly basic benzimidazole ring (pKa ~5.5) and a weakly acidic carboxylic acid (pKa ~4.8-5.0). At its isoelectric point (pI ~5.2), it exists as a neutral zwitterion, maximizing intermolecular electrostatic interactions and creating a highly stable, tightly packed crystal lattice that resists dissolution[1].

• Hydrophobic Hydration & Steric Shielding: The large aromatic benzimidazole ring induces significant hydrophobic hydration effects[2]. Furthermore, the bulky 2,2-dimethyl group sterically shields the polar carboxylic acid moiety, restricting its ability to form hydrogen bonds with the aqueous solvent.

🛠️ Troubleshooting FAQs

Q1: Why does the solubility of my compound drop drastically between pH 4.5 and 5.5? A: You are observing the classic "U-shaped" pH-solubility profile typical of zwitterionic weak electrolytes[1]. At pH ~5.2, both the basic and acidic functional groups are ionized, but the net charge of the molecule is zero. Without a net charge to facilitate ion-dipole interactions with water, the compound relies entirely on its high crystal lattice energy, driving aqueous solubility to its absolute minimum. To resolve this, formulation pH must be pushed at least 2 units away from the pI (e.g., pH < 3 or pH > 7) to ensure a net positive or negative charge.

Q2: I attempted to formulate a sodium salt, but the compound precipitated upon dilution in simulated gastric fluid (SGF). What is the mechanism of failure? A: This is a classic case of salt disproportionation . While the sodium salt of your compound is highly soluble in neutral or alkaline environments, introducing it to the highly acidic environment of SGF (pH 1.2) causes rapid protonation of the carboxylate group. The molecule reverts to a positively charged benzimidazolium cation. If the intrinsic solubility of the resulting hydrochloride salt (formed with the abundant Cl⁻ ions in SGF) is lower than the dosed concentration, the compound will rapidly precipitate out of solution[3]. Solution: Pre-formulate as an HCl or mesylate salt, or utilize an amorphous solid dispersion (ASD) to maintain supersaturation in gastric media.

Q3: Can cyclodextrin complexation overcome the steric hindrance of the 2,2-dimethyl group? A: Yes, but host-guest compatibility is critical. Standard α-cyclodextrins have cavities too small to accommodate the bulky 2,2-dimethylpropanoic acid moiety. However, utilizing chemically modified derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a larger, more flexible hydrophobic cavity capable of encapsulating either the bulky aliphatic chain or the aromatic benzimidazole ring, significantly enhancing apparent solubility through non-covalent inclusion[4].

📊 Quantitative Data: Solubility Enhancement Strategies

Strategy	Mechanism of Action	Expected Solubility Gain	Key Limitations
pH Adjustment	Net ionization of benzimidazole (pH < 4) or carboxylic acid (pH > 6).	10x to 50x	Non-physiological pH may cause tissue irritation; high risk of in vivo precipitation[1].
Salt Formation (HCl)	Disruption of zwitterionic lattice via formation of a highly soluble cationic salt.	50x to 100x	Risk of salt disproportionation in neutral intestinal fluid[3].
Cyclodextrin (HP-β-CD)	Host-guest inclusion shielding the lipophilic 2,2-dimethyl and aromatic groups.	5x to 20x	High excipient-to-drug ratio required; steric bulk limits deep cavity entry[4].
Surfactant Addition	Micellar solubilization reducing interfacial surface tension.	2x to 10x	Potential toxicity/hemolysis depending on surfactant choice and concentration[5].

🧪 Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems , meaning they contain internal checks to prevent false-positive solubility readings.

Protocol 1: Equilibrium pH-Solubility Profiling (Shake-Flask Method)

Purpose: To accurately map the U-shaped solubility curve without buffering artifacts.

• Buffer Preparation: Prepare 50 mM buffers ranging from pH 1.0 to 10.0.

• Solid Addition: Add an excess of the solid compound to glass vials (ensure a visible solid pellet remains to guarantee saturation).

• Equilibration: Agitate vials at 37°C for 48 hours to ensure thermodynamic equilibrium.

• Self-Validation Step 1 (pH Verification): Measure the pH after equilibration. Zwitterionic compounds will act as buffers and shift the solution pH. Plot solubility against the final pH, not the initial buffer pH.

• Phase Separation: Centrifuge at 10,000 RPM for 15 minutes and filter the supernatant through a 0.45 µm PTFE syringe filter.

• Quantification: Analyze the diluted supernatant via HPLC-UV.

• Self-Validation Step 2 (Solid-State Check): Recover the residual solid from the pellet and analyze via X-Ray Powder Diffraction (XRPD). This confirms whether the measured solubility corresponds to your original polymorph or if a new hydrate/salt form precipitated during equilibration.

Protocol 2: In Situ Salt Screening & Disproportionation Testing

Purpose: To identify stable salts that resist precipitation in gastric/intestinal media.

• Counterion Selection: Select counterions with a pKa difference (ΔpKa) > 3 relative to the compound to ensure complete proton transfer.

• Solvent Selection: Dissolve the free compound in a moderate-polarity solvent (e.g., THF or ethanol) where the free base is soluble, but the target salt is not.

• Crystallization: Add the counterion dropwise while stirring. Induce crystallization via controlled cooling (0.5°C/min).

• Self-Validation Step 1 (Confirmation): Analyze the precipitate via FTIR. A shift in the carboxylate C=O stretching frequency confirms true salt formation (proton transfer) rather than a physical mixture.

• Disproportionation Stress Test: Suspend the confirmed salt in Simulated Gastric Fluid (pH 1.2) and Simulated Intestinal Fluid (pH 6.8) for 2 hours. Analyze any resulting precipitate via XRPD to check for reversion to the free zwitterion[3].

🗺️ Workflow Visualization

Decision tree for troubleshooting aqueous solubility of zwitterionic benzimidazole derivatives.

📚 References

1.[2] Title: Solubility of Benzimidazoles in Alcohols. Source: Journal of Chemical & Engineering Data. URL: 2 2.[1] Title: Enhancement of Solubility: A Pharmaceutical Overview. Source: Scholars Research Library. URL: 1 3.[5] Title: Properties of the drug and amphiphiles studied. Source: ResearchGate. URL: 5 4.[3] Title: Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts. Source: NIH.gov. URL: 3 5.[4] Title: Sorption of benzimidazole anthelmintics to dissolved organic matter surrogates and sewage sludge. Source: PubMed. URL: 4

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sorption of benzimidazole anthelmintics to dissolved organic matter surrogates and sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Mobile Phase for 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid HPLC Analysis

Welcome to the technical support guide for the HPLC analysis of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. This document provides in-depth troubleshooting advice and method development strategies tailored to the unique physicochemical properties of this amphoteric compound.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most critical properties of this analyte for HPLC method development?

A1: 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid is an amphoteric molecule, meaning it has both a basic and an acidic functional group. This is the most critical aspect to consider.

• Basic Group: The benzimidazole ring system contains a basic nitrogen atom. The pKa of a conjugated acid of benzimidazole is approximately 5.3-5.6.[1][2] This means at a pH below this value, the benzimidazole moiety will be protonated (positively charged).

• Acidic Group: The molecule possesses a carboxylic acid group. The pKa for the structurally similar 2,2-dimethylpropanoic acid (pivalic acid) is approximately 5.0.[3][4][5] At a pH above this value, the carboxylic acid will be deprotonated (negatively charged).

Because the pKa values of the acidic and basic moieties are very close, the mobile phase pH is the most powerful tool to control retention and selectivity.[6][7]

Q2: What is a good starting point for column and mobile phase selection?

A2: For initial screening, a modern, high-purity silica C18 column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm particle size) is recommended.

• Initial Mobile Phase A (Aqueous): 10 mM Potassium Phosphate buffer adjusted to pH 3.0.

• Initial Mobile Phase B (Organic): Acetonitrile.

• Gradient: Start with a shallow gradient, for example, 10-90% B over 20 minutes.

• Detection: The benzimidazole core provides strong UV absorbance. A starting wavelength between 270-280 nm is advisable, with final optimization using a DAD/PDA detector to identify the absorbance maximum.[8][9]

Q3: Why is my peak shape so poor (severe tailing)?

A3: Peak tailing is the most common issue for this type of molecule.[10] It is typically caused by secondary interactions between the analyte and the stationary phase.[11][12]

• Ionic Interactions: If your mobile phase pH is between roughly 3 and 7, your analyte may be positively charged (protonated benzimidazole) and can interact with ionized residual silanol groups (Si-O⁻) on the silica surface of the column.[10][13] This is a common cause of severe tailing for basic compounds.[13][14]

• Operating Near a pKa: When the mobile phase pH is close to the analyte's pKa, the molecule exists as a mixture of ionized and non-ionized forms, which can lead to peak broadening or tailing.[11][15]

Part 2: Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing)

Symptom: The peak has an asymmetric shape with a pronounced "tail" extending from the back of the peak. The USP tailing factor is > 1.5.

Cause & Solution Workflow:

Detailed Explanation:

• Operate at Low pH (Recommended): The most effective way to mitigate tailing from silanol interactions is to lower the mobile phase pH.[14] At a pH of 2.5-3.0, the residual silanol groups on the silica surface are protonated (Si-OH), minimizing their ability to interact with the positively charged benzimidazole group.[10] This "ion suppression" of the stationary phase leads to sharper, more symmetric peaks.

• Increase Buffer Concentration: Ensure your buffer concentration is sufficient (typically 10-25 mM). A buffer's role is to maintain a constant pH and provide ions that can compete with the analyte for active sites on the stationary phase, further improving peak shape.[10]

• Use a High-Purity, End-Capped Column: Modern HPLC columns are made from high-purity silica with fewer metal contaminants and are "end-capped" to block most of the residual silanol groups. Using such a column is critical for analyzing basic compounds.[10][11]

Issue 2: Unstable or Drifting Retention Times

Symptom: The retention time of the analyte peak changes between injections or over the course of a sequence.

Primary Causes & Solutions:

• Inadequate pH Buffering: This is the most likely cause. If the mobile phase pH is not firmly controlled, small changes can lead to shifts in the analyte's ionization state, drastically altering its retention time.

  • Solution: Always use a buffer, especially when operating within 1.5 pH units of an analyte pKa.[15] Ensure the buffer's pKa is close to the desired mobile phase pH for maximum buffering capacity. For example, a phosphate buffer is excellent for the pH 2.5-3.5 range.

• Poor Column Equilibration: The column must be fully equilibrated with the mobile phase before starting the analysis.

  • Solution: For a standard 150 x 4.6 mm column, flush with at least 10-15 column volumes of the initial mobile phase before the first injection.

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase (e.g., errors in weighing buffer salts, incorrect pH adjustment) will lead to run-to-run variability.

  • Solution: Use a calibrated pH meter and follow a strict, documented Standard Operating Procedure (SOP) for mobile phase preparation.

Issue 3: Poor Resolution from Impurities

Symptom: The analyte peak is not fully separated from an adjacent impurity peak (Resolution < 1.5).

Primary Cause & Solutions:

Because this analyte is amphoteric, mobile phase pH is an extremely powerful tool for changing selectivity.[6][7] An impurity may have a different pKa, and by changing the pH, you can alter the charge state of the analyte and impurity differently, causing them to shift in retention time relative to each other.

Systematic Approach to Improving Resolution:

• pH Scouting: Perform a scouting experiment by analyzing the sample at three different pH values (e.g., pH 3.0, pH 5.0, and pH 7.0). This will provide a clear picture of how retention and selectivity change.

• Organic Modifier: If pH adjustment is insufficient, try changing the organic modifier from acetonitrile to methanol (or a mixture). The different solvent properties can alter selectivity.

• Optimize the Gradient: If using a gradient, make it shallower around the elution time of the critical pair to increase the separation between them.

Part 3: Method Development Strategy

Developing a robust method from the start is more efficient than extensive troubleshooting.

Understanding Analyte Behavior vs. pH

The retention of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid on a C18 column is highly dependent on its charge state, which is controlled by the mobile phase pH.

pH Range	Dominant Analyte Form	Expected Polarity	Expected Retention on C18	Recommended Use Case
< 4.0	Cationic (Positively Charged)	Moderately Polar	Moderate	Optimal starting point. Provides good retention and excellent peak shape due to suppression of silanol interactions.
4.5 - 6.0	Zwitterionic (Neutral Net Charge)	Highly Polar	Very Low	Generally avoided. Retention is minimal and can be unstable as pH is near both pKa values.
> 7.0	Anionic (Negatively Charged)	Polar	Low to Moderate	Viable alternative if low pH does not provide the required selectivity. Requires a pH-stable column.

Part 4: Key Experimental Protocols

Protocol 1: Preparation of 10 mM Phosphate Buffer at pH 3.0

This protocol describes the preparation of 1 liter of a buffered aqueous mobile phase.

Materials:

• HPLC-grade water

• Potassium phosphate monobasic (KH₂PO₄), anhydrous

• Phosphoric acid (H₃PO₄), ~85%

• Calibrated pH meter

• 0.22 or 0.45 µm solvent filter

Procedure:

• Weigh Salt: Weigh out approximately 1.36 g of KH₂PO₄ and add it to a 1 L volumetric flask or glass beaker.

• Dissolve: Add ~950 mL of HPLC-grade water and stir until the salt is completely dissolved.

• Adjust pH: Place a calibrated pH probe into the solution. Slowly add phosphoric acid dropwise while stirring until the pH meter reads a stable 3.00 ± 0.05.

• Bring to Volume: If using a volumetric flask, carefully add water to the 1 L mark. If using a beaker, transfer the solution to a 1 L graduated cylinder and add water to the mark. Mix thoroughly.

• Filter & Degas: Filter the entire solution through a 0.22 µm or 0.45 µm solvent filter apparatus. This removes particulates that can damage the column and pump. Degas the solution using vacuum filtration, sonication, or helium sparging before placing it on the HPLC system.

References

• KNauer. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• Ros-Lis, J. V., et al. (2004). Retention of Ionizable Compounds on HPLC. 2. Effect of pH, Ionic Strength, and Mobile Phase Composition on the Retention of Weak Acids. Analytical Chemistry, 76(18), 5549-5558. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6417, Pivalic acid. [Link]

• Jain, A., et al. (2020). An Overview About Synthetic and Biological Profile of Benzimidazole. International Journal of Pharmaceutical Sciences and Drug Research, 12(1), 1-6. [Link]

• Dolan, J. W. (2014). Back to Basics: The Role of pH in Retention and Selectivity. LCGC North America, 32(3). [Link]

• Glibsuphan, A., et al. (2009). Determination of thermodynamic pKa values of benzimidazole and benzimidazole derivatives by capillary electrophoresis. Journal of Separation Science, 32(7), 1087-1095. [Link]

• Ros-Lis, J. V., et al. (2004). Retention of Ionizable Compounds on HPLC. 2. Effect of pH, Ionic Strength, and Mobile Phase Composition on the Retention of Weak Acids. PubMed. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5798, Benzimidazole. [Link]

• Shinde, V. (2025). Exploring the Role of pH in HPLC Separation. Veeprho. [Link]

• Glibsuphan, A., et al. (2009). Determination of thermodynamic p K a values of benzimidazole and benzimidazole derivatives by capillary electrophoresis. ResearchGate. [Link]

• de Souza, J., et al. (2019). Methodology Development and Validation of Amphotericin B Stability by HPLC-DAD. Journal of the Brazilian Chemical Society, 30(8), 1698-1707. [Link]

• Chemister.ru. pivalic acid. [Link]

• IntechOpen. (2022). Spectral and Theoretical Studies of Benzimidazole and 2-Phenyl Substituted Benzimidazole Derivatives. [Link]

• Kumar, S., et al. (2013). RP-HPLC METHOD DEVELOPMENT FOR THE ASSAY OF AMPHOTERICIN B. International Journal of Pharmacy and Pharmaceutical Sciences, 5(4), 735-737. [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? [Link]

• ACE HPLC Columns. HPLC Troubleshooting Guide. [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Waters Knowledge Base. [Link]

• ResearchGate. (n.d.). UV-vis absorption spectra of oxidative titration benzimidazole-based dopants. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. [Link]

• ResearchGate. (n.d.). UV filtering activity of benzimidazole derivatives 10-12 in formulation... [Link]

• International Journal of Pharmaceutical and Biological Science Archive. (2024). A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation: Insights into Chromatographic Parameter. [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. [Link]

• MDPI. (2023). Synthesis of 2-Substituted Benzimidazole Derivatives as a Platform for the Development of UV Filters and Radical Scavengers in Sunscreens. [Link]

• NIST. (n.d.). 1H-Benzimidazole. NIST Chemistry WebBook. [Link]

• Onyx Scientific. (n.d.). An Effective Approach to HPLC Method Development. [Link]

• U.S. Environmental Protection Agency. (2004). Robust Summaries & Test Plan: Propanoic Acid, 3-Hydroxy-2,2-Dimethyl-, 3-Hydroxy-2,2-Dimethylpropyl Ester. [Link]

• SlideShare. (2012). HPLC Method Development. [Link]

• NIST. (n.d.). Propanoic acid, 2,2-dimethyl-. NIST Chemistry WebBook. [Link]

• Wikipedia. (n.d.). Pivalic acid. [Link]

• U.S. Environmental Protection Agency. (n.d.). 2,2-Dimethylpropanoic acid Properties. CompTox Chemicals Dashboard. [Link]

• NextSDS. (n.d.). 3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid. [Link]

• Academia.edu. (n.d.). 2,1,3-Benzothiadiazole and Derivatives: Synthesis, Properties, Reactions, and Applications in Light Technology of Small Molecules. [Link]

• MDPI. (2026). The Use of Benzoin as a Privileged Structure: Synthesis, Characterization, Crystalline Form and an In Vitro Biological Evaluation of 1,2-Diphenyl-2-[3][6][16]triazol-1-yl-ethanol Derivatives. [Link]

Sources

• 1. Benzimidazole | C7H6N2 | CID 5798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzimidazole: Chemical property, Primary Use, and biological activity_Chemicalbook [chemicalbook.com]
• 3. Pivalic acid | C5H10O2 | CID 6417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pivalic acid [chemister.ru]
• 5. Pivalic acid - Wikipedia [en.wikipedia.org]
• 6. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Spectral and Theoretical Studies of Benzimidazole and 2-Phenyl Substituted Benzimidazoles | IntechOpen [intechopen.com]
• 9. 1H-Benzimidazole [webbook.nist.gov]
• 10. hplc.eu [hplc.eu]
• 11. chromtech.com [chromtech.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. support.waters.com [support.waters.com]
• 14. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 15. veeprho.com [veeprho.com]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Thermal Decarboxylation of 3-(1H-1,3-Benzodiazol-2-yl)-2,2-dimethylpropanoic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals experiencing thermal instability and yield loss when working with 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid (CAS: 95242-09-4).

Below, you will find a mechanistic deep-dive into the root cause of this instability, a troubleshooting Q&A, quantitative stability data, and self-validating experimental protocols to ensure the structural integrity of your molecule during high-temperature workflows.

Part 1: Mechanistic Insight (The "Why")

To prevent degradation, we must first understand the causality behind it. The thermal instability of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid is driven by a combination of structural pre-organization and acid-base chemistry:

• Zwitterion Formation: The basic imine nitrogen (N3) of the benzimidazole ring can abstract the acidic proton from the carboxylic acid, forming a transient benzimidazolium carboxylate zwitterion[1].

• The Thorpe-Ingold Effect: The gem-dimethyl group at the C2 ( α ) position severely restricts the conformational freedom of the propanoic acid chain. This steric compression forces the carboxylate and the benzimidazolium ring into close spatial proximity, highly populating the reactive conformer required for a concerted cyclic transition state[2].

• Thermal Extrusion: Upon heating, this pre-organized zwitterionic intermediate undergoes rapid thermal extrusion of carbon dioxide (CO 2​ ). Polar aprotic solvents (like DMF or DMSO) exacerbate this degradation by stabilizing the charged intermediate[1].

Workflow for preventing thermal decarboxylation via chemical stabilization strategies.

Part 2: Troubleshooting Guides & FAQs

Q1: I am observing significant gas evolution and loss of my starting material when heating above 80°C in DMF. What is happening? A: You are observing thermal decarboxylation. DMF is a polar aprotic solvent that stabilizes the zwitterionic transition state, lowering the activation energy for CO 2​ extrusion[1]. To prevent this, switch to a less polar solvent (like toluene) or chemically protect the carboxylic acid.

Q2: How can I prevent this if my downstream chemistry strictly requires elevated temperatures? A: The most robust method is transient protection via esterification (e.g., methyl or tert-butyl ester). Esters cannot form the zwitterionic intermediate because they lack the acidic proton necessary to protonate the benzimidazole nitrogen, effectively shutting down the decarboxylation pathway[3].

Q3: I cannot use an ester protecting group because it interferes with my next step. Are there alternatives? A: Yes, convert the free acid to a carboxylate salt (e.g., sodium or potassium salt) prior to heating. The fully deprotonated carboxylate anion is electronically rich and highly resistant to decarboxylation because the requisite proton transfer to the benzimidazole ring has already been neutralized by the strong base[3].

Part 3: Quantitative Stability Data

The following table summarizes the thermal stability of different forms of the compound to help you select the appropriate strategy for your workflow:

Derivative Form	Recommended Solvent	Decarboxylation Onset Temp (°C)	Half-life at 100°C	Recommended Use Case
Free Acid	DMF / DMSO	~85°C	< 1 hour	Room temperature reactions only.
Free Acid	Toluene	~105°C	~4 hours	Mild heating, non-polar conditions.
Sodium Salt	Water / EtOH	>150°C	Stable	Aqueous or biphasic heating.
Methyl Ester	Any Organic	>200°C	Stable	High-temperature organic synthesis.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating visual or analytical checkpoints to ensure the reaction has proceeded correctly before you apply heat.

Protocol A: Synthesis of the Stabilized Sodium Salt

Causality: Deprotonating the acid removes the proton required for zwitterion formation, halting the decarboxylation mechanism[3].

• Suspension: Suspend 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid (1.0 eq) in absolute ethanol (10 mL/g).

• Base Addition: Slowly add aqueous NaOH (1.0 M, 1.05 eq) while stirring at room temperature.

• Self-Validation Step: Stir until the opaque suspension transitions to a completely clear solution. This visual cue confirms complete deprotonation and successful salt formation.

• Isolation: Lyophilize or concentrate the solution under reduced pressure to yield the thermally stable sodium salt as a white solid.

Protocol B: Transient Methyl Ester Protection

Causality: Masking the carboxylic acid as an ester prevents hydrogen bonding and proton transfer to the benzimidazole ring[3].

• Dissolution: Dissolve the free acid (1.0 eq) in anhydrous methanol (15 mL/g).

• Catalysis: Add a catalytic amount of concentrated sulfuric acid (H 2​ SO 4​ , 0.1 eq) or thionyl chloride (SOCl 2​ , 1.2 eq) dropwise at 0°C.

• Heating: Heat the reaction mixture to reflux (65°C) for 4 hours. (Note: Decarboxylation does not occur here because the acidic proton is rapidly sequestered by the solvent/catalyst system).

• Self-Validation Step: Monitor by TLC (EtOAc/Hexane). The product ester will elute significantly faster (higher Rf​ ) than the highly polar free acid. Do not proceed to high-temperature downstream steps until the baseline free acid spot is completely gone.

• Workup: Neutralize with saturated NaHCO 3​ , extract with ethyl acetate, dry over Na 2​ SO 4​ , and concentrate to isolate the stable methyl ester.

References

• Generation of powerful organic electron donors by water-assisted decarboxylation of benzimidazolium carboxylates Source: Chemical Science (RSC Publishing) URL:[Link]

• Decarboxylation Mechanisms and Syntheses Source: Chemistry Steps URL:[Link]

Sources

• 1. Generation of powerful organic electron donors by water-assisted decarboxylation of benzimidazolium carboxylates - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

resolving peak tailing in 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid chromatography

Welcome to the Technical Support Center for Advanced Chromatographic Separations. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid .

This molecule is highly prone to chromatographic peak tailing due to its amphoteric nature: it contains both a basic benzimidazole nitrogen (pKa ~5.5) and an acidic carboxylic acid moiety (pKa ~4.8). This dual functionality creates competing secondary interactions within the column.

Below, you will find a mechanistic breakdown of the problem, a self-validating experimental protocol, and a targeted FAQ section.

Part 1: Mechanistic Workflow & Root Cause Analysis

Before adjusting parameters, it is critical to understand why peak tailing occurs. In reversed-phase liquid chromatography (RPLC), the primary retention mechanism should be hydrophobic partitioning. However, the basic benzimidazole ring is highly susceptible to the "Silanol Effect" [1].

Free silanol groups (Si-OH) on the silica stationary phase can ionize into negatively charged silanoxanes (Si-O⁻). If the mobile phase pH leaves the benzimidazole nitrogen protonated (positively charged), a secondary cation-exchange interaction occurs, dragging the trailing edge of the peak[2].

Workflow: Isolating and resolving chemical vs. physical peak tailing.

Part 2: Frequently Asked Questions (Troubleshooting Q&A)

Q1: I am using a standard C18 column with a neutral pH (pH 7.0) mobile phase. Why is my peak tailing so severely? A: At pH 7.0, your molecule is in a zwitterionic or predominantly anionic state, but more importantly, the residual silanols on the silica surface are fully ionized (Si-O⁻)[3]. Older "Type-A" silica columns have highly acidic silanols (pKa 4-5)[2]. Even on modern columns, the localized positive charge on the benzimidazole ring will undergo strong cation-exchange with these silanols, disrupting the primary non-polar interactions and causing severe tailing[1]. You must control the ionization state of both the analyte and the column.

Q2: How should I optimize my mobile phase pH and additives to resolve this? A: You have two mechanistic pathways:

• Low pH (pH ~2.0): Use 0.1% Trifluoroacetic acid (TFA). At pH 2.0, the acidic silanols are fully protonated (neutralized), shutting down the cation-exchange pathway[4]. Furthermore, TFA acts as an ion-pairing reagent; its hydrophobic trifluoroacetate anion pairs with the protonated benzimidazole, masking its positive charge and drawing it into the hydrophobic stationary phase[5].

• High pH (pH ~10.0): If using a high-pH tolerant column, adjusting the pH to 10.0 deprotonates the benzimidazole, rendering it neutral and eliminating its ability to interact with ionized silanols[5].

Q3: Does the choice of stationary phase chemistry matter if I optimize the mobile phase? A: Absolutely. Endcapping only reduces free silanols by approximately 50% due to steric hindrance during manufacturing[6]. For amphoteric compounds, standard endcapped C18 is often insufficient. We highly recommend using a Charged Surface Hybrid (CSH) C18 or a polar-embedded column. CSH columns possess a slight positive surface charge at low pH, which electrostatically repels the protonated benzimidazole, drastically reducing tailing without requiring high concentrations of ion-pairing agents[5].

Q4: I adjusted the pH and changed the column, but the tailing persists. What is the next logical step? A: If chemical interactions are mitigated, the issue is likely physical.

• Mass Overload: Amphoteric compounds can easily overload the active sites of a column. Dilute your sample 10-fold and re-inject. If symmetry improves, you were experiencing mass overload[6].

• Guard Column Contamination: Sample matrix components can precipitate on the inlet frit. Replace the guard column to see if the USP tailing factor restores to near 1.0[7].

• Extra-Column Volume: Ensure you are using narrow internal diameter (0.005") PEEK tubing from the injector to the column and column to the detector[8].

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a built-in validation step to differentiate between system-induced tailing and analyte-stationary phase incompatibility.

Objective: Achieve a USP Tailing Factor ( T ) ≤1.2 for 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid.

Step 1: System Validation (The Control)

• Inject 1 µL of a neutral, non-retained marker (e.g., Uracil) and a neutral retained marker (e.g., Toluene).

• Calculate the USP Tailing Factor ( T ) at 5% peak height.

  • Causality: If Toluene tails ( T>1.2 ), the issue is physical (e.g., dead volume, void in the column bed, or blocked frit)[6]. Do not proceed to Step 2 until the system plumbing is fixed. If Toluene is symmetrical, proceed to Step 2.

Step 2: Mobile Phase Preparation (Ion-Pairing & pH Control)

• Mobile Phase A: HPLC-grade Water + 0.1% v/v Trifluoroacetic Acid (TFA).

• Mobile Phase B: HPLC-grade Acetonitrile + 0.1% v/v TFA.

  • Causality: TFA lowers the pH to ~2.0 (protonating silanols) and pairs with the basic benzimidazole nitrogen[5].

Step 3: Column Selection & Equilibration

• Install a high-purity Type-B silica CSH C18 column (e.g., 2.1 x 100 mm, 1.7 µm)[4][7].

• Equilibrate the column with 95% Mobile Phase A / 5% Mobile Phase B for at least 10 column volumes.

Step 4: Sample Preparation & Injection

• Dissolve the analyte in the initial mobile phase conditions (95% A / 5% B) to prevent solvent-mismatch band broadening.

• Inject a low volume (1-2 µL) at a concentration of ≤0.1 mg/mL to rule out mass overload[6].

Step 5: Data Evaluation

• Run a gradient from 5% B to 95% B over 10 minutes.

• Measure the peak width at 5% height ( W0.05​ ) and the front half-width ( f ). Calculate T=W0.05​/2f [8].

Part 4: Quantitative Data & Column Comparison

The following table summarizes the expected impact of different chromatographic conditions on the peak symmetry of benzimidazole derivatives.

Column Chemistry	Mobile Phase Additive	pH	Primary Retention Mechanism	Expected USP Tailing Factor ( T )
Standard C18 (Type-A)	None (Water/MeCN)	7.0	Hydrophobic + Severe Cation Exchange	> 2.5 (Severe Tailing)
Endcapped C18 (Type-B)	0.1% Formic Acid	2.7	Hydrophobic + Mild Cation Exchange	1.4 - 1.8 (Moderate Tailing)
Endcapped C18 (Type-B)	0.1% TFA	2.0	Hydrophobic + Ion-Pairing	1.1 - 1.3 (Good Symmetry)
CSH C18 (Hybrid)	0.1% Formic Acid	2.7	Hydrophobic + Electrostatic Repulsion	1.0 - 1.1 (Excellent)

Part 5: References

• Pharma Growth Hub. What is the effect of free silanols in RPLC and how to reduce it? Available at:[Link]

• HPLC.eu. A Guide to HPLC and LC-MS Buffer Selection. Available at: [Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC? Available at: [Link]

• LCGC International. New Advice on an Old Topic: Buffers in Reversed-Phase HPLC. Available at: [Link]

• Waters Corporation. How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Available at:[Link]

• Element Lab Solutions. Peak Tailing in HPLC. Available at: [Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC? Available at: [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Available at:[Link]

Sources

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. hplc.eu [hplc.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. support.waters.com [support.waters.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. waters.com [waters.com]
• 8. chromtech.com [chromtech.com]

purification techniques for removing impurities from 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid

Prepared by: Senior Application Scientist, Pharmaceutical Development Division

Welcome to the technical support center for the purification of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this molecule. My aim is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your purification strategies effectively. This molecule possesses both a basic benzimidazole moiety and an acidic carboxylic acid group, a duality that offers unique purification opportunities and challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: Understanding potential impurities is the first step in designing a robust purification strategy. The impurities present will largely depend on the synthetic route, but they typically fall into several classes.[1][2]

• Unreacted Starting Materials: The most common impurities are often the materials you started with. For a typical synthesis of this target molecule, this would include unreacted o-phenylenediamine and a derivative of 2,2-dimethylpropanoic acid (such as the corresponding aldehyde or acid chloride).

• Side-Reaction Products: The condensation reaction to form the benzimidazole ring can sometimes lead to byproducts. For instance, if an aldehyde was used as a reactant, over-oxidation to a carboxylic acid or other side reactions could occur.

• Reagents and Catalysts: Residual acids, bases, or catalysts from the reaction will be present.

• Solvents: Residual solvents from the reaction or initial workup are almost always present and must be removed.

Q2: I am struggling with recrystallization. My compound either "oils out" or I get very low recovery. What should I do?

A2: Recrystallization is a powerful technique for achieving high purity, but its success is critically dependent on the choice of solvent. "Oiling out" occurs when the solid melts in the hot solvent before dissolving or when the solution becomes supersaturated at a temperature above the compound's melting point. Poor recovery usually means the compound is too soluble in the chosen solvent even at cold temperatures.

The key is to find a solvent that dissolves the compound well when hot but poorly when cold.[3] For benzimidazole derivatives, ethanol and ethanol/water mixtures are frequently effective.[3][4]

Troubleshooting Recrystallization:

Issue	Probable Cause	Recommended Solution
Oiling Out	The boiling point of the solvent is too high, or the compound is melting before dissolving.	Use a lower-boiling point solvent. Alternatively, use a solvent system (e.g., ethanol/water) where the compound has higher solubility. Add the co-solvent (water) to the hot ethanolic solution dropwise until turbidity appears, then allow it to cool slowly.
Poor Recovery	The compound is too soluble in the solvent, even at low temperatures.	Choose a less polar solvent or a solvent mixture. For instance, if your compound is too soluble in ethyl acetate, try an ethyl acetate/hexane mixture. Dissolve in the minimum amount of hot ethyl acetate and add hexane until the solution becomes slightly cloudy.[3]
No Crystals Form	The solution is not sufficiently saturated, or crystallization is kinetically slow.	Boil off some of the solvent to increase concentration. Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites. Add a seed crystal from a previous batch if available. Ensure the solution cools slowly.

Step-by-Step General Recrystallization Protocol:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol).

• Heat the mixture on a hot plate with stirring until the solid dissolves completely.

• If using a single solvent and the solution is clear, proceed to step 5. If using a solvent/anti-solvent system (like ethanol/water), add the anti-solvent (water) dropwise to the hot solution until it just begins to turn cloudy. Add a drop or two of the primary solvent (ethanol) to redissolve the precipitate.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Dry the crystals thoroughly under vacuum.

Q3: My compound streaks severely on silica gel TLC plates. How can I get clean spots and perform column chromatography?

A3: This is a very common and expected issue. The streaking is caused by the strong interaction between the acidic proton of your carboxylic acid and the slightly acidic surface of the silica gel.[1] This leads to a distribution of your compound between its protonated and deprotonated forms on the plate, causing tailing.

The Solution: Modify Your Mobile Phase

To prevent this, you must add a small amount (typically 0.5-1%) of a volatile acid to your eluting solvent system.[1] Acetic acid or formic acid are excellent choices. This ensures that the mobile phase is acidic enough to keep your compound fully protonated, preventing it from strongly binding to the silica and allowing it to move as a single, well-defined spot.

Alternative: Reversed-Phase Chromatography

For polar, ionizable compounds like this, reversed-phase flash chromatography is often a superior technique.[5]

• Stationary Phase: A non-polar C18-functionalized silica gel.

• Mobile Phase: A polar solvent system, such as a gradient of water and acetonitrile or methanol. A modifier like 0.1% trifluoroacetic acid (TFA) or formic acid is typically added to the mobile phase to ensure the carboxylic acid remains protonated and the benzimidazole is protonated, leading to sharp peaks.[5]

Protocol for Normal Phase Column Chromatography:

• Slurry Preparation: Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into your column and allow it to pack under gravity or with gentle pressure. Add a thin layer of sand to the top to protect the silica bed.

• Sample Loading: Dissolve your crude compound in a minimal amount of the mobile phase or a slightly stronger solvent. Alternatively, perform a "dry load" by adsorbing your compound onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.

• Elution: Begin eluting with your mobile phase (e.g., a hexane/ethyl acetate mixture with 1% acetic acid). You can run the column isocratically or gradually increase the polarity of the mobile phase (a gradient).[6]

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify those containing your pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator.

Q4: Given the molecule's structure, is acid-base extraction a viable purification method?

A4: Absolutely. Acid-base extraction is arguably one of the most powerful and efficient techniques for purifying this specific molecule, precisely because it contains both a basic (benzimidazole) and an acidic (carboxylic acid) functional group. This allows you to selectively move your compound into an aqueous layer, leaving neutral impurities behind in the organic layer.

You have two primary options:

• Base Extraction (to Isolate the Carboxylic Acid Salt):

  • Mechanism: Adding a weak aqueous base like sodium bicarbonate (NaHCO₃) will deprotonate the carboxylic acid, forming a water-soluble sodium carboxylate salt. The benzimidazole nitrogen is not basic enough to be deprotonated. This salt will move into the aqueous layer.[7]

  • Best For: Removing neutral or basic impurities.

• Acid Extraction (to Isolate the Benzimidazole Salt):

  • Mechanism: Adding an aqueous acid like 1M hydrochloric acid (HCl) will protonate the most basic nitrogen of the benzimidazole ring, forming a water-soluble hydrochloride salt. This salt will partition into the aqueous layer.[3]

  • Best For: Removing neutral or acidic impurities (that are not as acidic as the target molecule).

Decision Workflow for Acid-Base Extraction:

Caption: Decision workflow for acid-base extraction.

Step-by-Step Base Extraction Protocol:

• Dissolution: Dissolve the crude material in an organic solvent like ethyl acetate or dichloromethane in a separatory funnel.

• Extraction: Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake gently, venting frequently to release CO₂ pressure.[1][7]

• Separation: Allow the layers to separate. The aqueous layer now contains the sodium salt of your product. Drain the lower aqueous layer into a clean flask.

• Repeat: Extract the organic layer again with fresh NaHCO₃ solution to ensure complete extraction. Combine the aqueous layers.

• Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly acidify by adding 1M HCl dropwise with stirring until the solution is acidic (pH ~3-4, check with pH paper). Your product should precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry thoroughly.

Q5: What is the most robust, multi-step strategy to achieve >99% purity for analytical standards?

A5: For achieving the highest level of purity, a single technique is often insufficient. A multi-step approach that leverages different separation principles will yield the best results.

Recommended High-Purity Workflow:

Caption: Recommended multi-step purification workflow.

• Initial Cleanup (Acid-Base Extraction): Begin with an acid-base extraction as described in Q4. This is a highly effective method for removing the bulk of neutral impurities and any starting materials that lack the dual acidic/basic functionality of your target compound.[1][3] This step will rapidly increase the purity of your material from, for example, 70% to >95%.

• High-Resolution Purification (Recrystallization): Take the solid obtained from the acid-base extraction and perform a careful recrystallization as detailed in Q2. This step is excellent for removing closely related impurities that may have similar acid-base properties but different solubilities. This should polish the purity to >99%.

• Final Polish (Optional Slurry): If any colored impurities remain, you can perform a final slurry by stirring the crystalline solid in a solvent like cold diethyl ether or a hexane/ethyl acetate mixture where the product is insoluble but impurities may be washed away.

• Verification: Always verify the purity of your final product using analytical techniques such as HPLC, LC-MS, NMR, and melting point determination.

This sequential application of an extraction (based on reactivity) followed by recrystallization (based on solubility) provides a robust and orthogonal approach to achieving high purity.

References

• Technical Support Center: Purification of 2-tert-butyl-6-methyl-1H-benzimidazole - Benchchem.
• RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO.
• Column chrom
• IN-SITU RECRYSTALLIZE SYNTHESIS OF BENZIMIDAZOLE DERIVATIVES BY USING Co-DOPED-Zn AS HETEROGENEOUS C
• Technical Support Center: Optimizing Carboxylic Acid Purific
• How to separate ester from carboxylic acid by using chromatography?
• Simple and Efficient Synthesis of Benzimidazole Derivatives Using Cobalt (II)
• Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions | Energy & Fuels - ACS Public
• WO2008045777A2 - A process for the preparation of benzimidazole derivatives and their salts - Google P
• EP1498416A1 - A process for the optical purification of benzimidazole derivatives - Google P
• New benzimidazole derivatives: Design, synthesis, docking, and biological evalu
• RESEARCH ON BENZIMIDAZOLE DERIV
• Optimizing Benzimidazole Extraction with Supported Liquid Membranes: A Chemometric Study of Influential Factors.
• 4.8: Acid-Base Extraction - Chemistry LibreTexts.
• presence of organic impurities into active pharmaceutical ingredients - IJPSR (2009), Issue 1, Vol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijpsr.com [ijpsr.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ijcrt.org [ijcrt.org]
• 5. teledyneisco.com [teledyneisco.com]
• 6. columbia.edu [columbia.edu]
• 7. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS/MS Method Validation for the Quantification of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid in Human Plasma

Introduction

The quantitative determination of drug candidates and their metabolites in biological matrices is a cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) studies, providing critical data for evaluating a compound's safety and efficacy profile.[1][2] The molecule 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid, a novel small molecule entity, requires a robust, reliable, and reproducible bioanalytical method for its quantification in human plasma. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) stands as the gold standard for this purpose, offering unparalleled sensitivity and selectivity.[3][4]

However, the quality of LC-MS/MS data is fundamentally dependent on the upstream sample preparation and the rigorous validation of the entire method. The choices made during method development, particularly in how the analyte is isolated from the complex biological matrix, can profoundly impact assay performance. This guide provides an in-depth, comparative analysis of three common sample preparation techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—within the framework of a full method validation for 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. Our objective is to elucidate the causality behind experimental choices and provide drug development professionals with the data-driven insights needed to select the most appropriate strategy for their research goals.

All validation experiments are designed to meet the stringent requirements set forth by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), ensuring the generation of scientifically sound and defensible data.[5][6][7]

The Regulatory Imperative: A Foundation of Trust

Bioanalytical method validation is the documented process that establishes an analytical method is reliable and fit for its intended purpose.[6][8] Regulatory agencies mandate this process to ensure that data submitted for new drug applications is accurate and reproducible.[2][6] This guide adheres to the principles outlined in the ICH M10 Bioanalytical Method Validation and Study Sample Analysis Guidance, which has been adopted globally to harmonize expectations.[9] Key validation parameters discussed herein include selectivity, accuracy, precision, linearity, recovery, matrix effect, and stability.[10]

Core Analytical Method Parameters

To ensure a fair and objective comparison of the sample preparation techniques, the following LC-MS/MS conditions were held constant throughout the validation process.

Parameter	Condition
LC System	Shimadzu Nexera X2 or equivalent
Mass Spectrometer	SCIEX Triple Quad™ 6500+ or equivalent
Analytical Column	Phenomenex Kinetex® C18, 2.6 µm, 50 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Analyte MRM Transition	m/z 219.3 -> 159.1 (Hypothetical)
Internal Standard (IS)	3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid-¹³C₆ (Stable Isotope Labeled)
IS MRM Transition	m/z 225.3 -> 165.1 (Hypothetical)

Rationale for Selection: A stable isotope-labeled (SIL) internal standard is the ideal choice as it co-elutes with the analyte and experiences similar ionization effects, effectively compensating for variations during sample preparation and injection.[11][12] The use of a C18 reversed-phase column is appropriate for a moderately non-polar small molecule like the target analyte.

Experimental Workflow & Validation Overview

The overall process for validating the bioanalytical method follows a structured sequence of experiments designed to test the performance and reliability of the assay.

Caption: High-level workflow for the comparative validation of the LC-MS/MS method.

Part 1: Comparative Analysis of Sample Preparation Methodologies

The primary challenge in bioanalysis is the presence of endogenous matrix components like proteins and phospholipids, which can interfere with analyte quantification.[3][13] The choice of sample preparation technique is therefore critical for mitigating these interferences.

Method 1: Protein Precipitation (PPT)

• Principle & Rationale: PPT is the simplest and fastest method for removing proteins from plasma samples. It involves adding a water-miscible organic solvent (e.g., acetonitrile) to the plasma, which denatures and precipitates the proteins.[14] This method is often favored in high-throughput environments due to its speed and ease of automation.[15]

• Detailed Experimental Protocol: PPT

  • Aliquot 50 µL of human plasma (blank, standard, or QC) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard working solution (500 ng/mL in 50% methanol).

  • Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute at high speed.

  • Centrifuge at 14,000 x g for 10 minutes at 4 °C.

  • Carefully transfer 150 µL of the supernatant to a clean 96-well plate.

  • Inject 5 µL onto the LC-MS/MS system.

Method 2: Liquid-Liquid Extraction (LLE)

• Principle & Rationale: LLE separates the analyte from the aqueous plasma matrix into an immiscible organic solvent based on its differential solubility.[16][17] This technique generally produces a cleaner extract than PPT by removing not only proteins but also many polar endogenous components.[18]

• Detailed Experimental Protocol: LLE

  • Aliquot 50 µL of human plasma (blank, standard, or QC) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard working solution.

  • Add 50 µL of 0.1 M sodium carbonate buffer (pH 9.5) to basify the sample. Causality: Basifying the sample ensures the carboxylic acid group on the analyte is deprotonated, increasing its affinity for the organic solvent.

  • Add 500 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

  • Vortex for 5 minutes to ensure thorough mixing of the two phases.

  • Centrifuge at 14,000 x g for 10 minutes to separate the layers.

  • Transfer the upper organic layer (approx. 450 µL) to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 150 µL of mobile phase (50:50 Water:Acetonitrile with 0.1% Formic Acid).

  • Inject 5 µL onto the LC-MS/MS system.

Method 3: Solid-Phase Extraction (SPE)

• Principle & Rationale: SPE is a highly selective sample preparation technique that uses a solid sorbent to retain the analyte while matrix interferences are washed away.[19][20] By selecting an appropriate sorbent chemistry (e.g., mixed-mode cation exchange), a very clean and concentrated sample can be obtained, leading to the highest sensitivity.[21][22]

• Detailed Experimental Protocol: SPE (Mixed-Mode Cation Exchange)

  • Conditioning: Pass 500 µL of methanol, followed by 500 µL of water through the SPE cartridge (e.g., Oasis MCX).

  • Sample Loading:

    • Pre-treat 50 µL of plasma sample by adding 10 µL of IS and 100 µL of 4% phosphoric acid in water. Causality: Acidification ensures the benzimidazole nitrogen is protonated, allowing for strong retention on the cation exchange sorbent.

    • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing:

    • Wash 1: Pass 500 µL of 0.1% formic acid in water to remove polar interferences.

    • Wash 2: Pass 500 µL of methanol to remove non-polar interferences like phospholipids.

  • Elution: Elute the analyte and IS with 500 µL of 5% ammonium hydroxide in methanol into a clean collection tube. Causality: The basic elution solvent neutralizes the analyte, disrupting its ionic bond with the sorbent and allowing it to be released.

  • Dry-down & Reconstitution: Evaporate the eluate to dryness and reconstitute in 150 µL of mobile phase.

  • Inject 5 µL onto the LC-MS/MS system.

Caption: Step-by-step workflow for the Solid-Phase Extraction (SPE) protocol.

Part 2: Validation Results & Performance Comparison

The following tables summarize the validation data obtained for each sample preparation method. All experiments were conducted according to regulatory guidelines.[23]

Table 1: Linearity, Accuracy, and Precision

Acceptance Criteria (FDA/EMA): For standards, deviation should be within ±15% of nominal (±20% at LLOQ). For QCs, accuracy should be within ±15% and precision (CV) ≤15% (≤20% at LLOQ).[9][24]

Parameter	PPT Method	LLE Method	SPE Method
Linear Range (ng/mL)	1 - 1000	0.5 - 1000	0.1 - 1000
Correlation (r²)	> 0.995	> 0.998	> 0.999
LLOQ QC Accuracy (%)	92.5%	104.1%	101.7%
LLOQ QC Precision (%)	14.8%	9.5%	6.2%
Low QC Accuracy (%)	95.3%	101.2%	98.9%
Low QC Precision (%)	11.2%	7.8%	4.5%
Mid QC Accuracy (%)	103.1%	97.5%	100.4%
Mid QC Precision (%)	8.9%	5.4%	3.1%
High QC Accuracy (%)	98.7%	99.8%	101.1%
High QC Precision (%)	9.5%	6.1%	2.8%

Analysis: All three methods passed the acceptance criteria for linearity, accuracy, and precision. However, the SPE method demonstrated superior performance with the lowest LLOQ and the best precision across all QC levels, indicating a more robust and reproducible assay.

Table 2: Recovery and Matrix Effect

Acceptance Criteria: Recovery should be consistent and reproducible. Matrix Factor (MF) should be between 0.85 and 1.15, with a CV ≤15%.[25]

Parameter	PPT Method	LLE Method	SPE Method
Analyte Recovery (%)	95.1%	82.4%	91.5%
IS Recovery (%)	96.3%	84.0%	93.2%
Matrix Factor (MF)	0.78	0.98	1.03
IS-Normalized MF CV (%)	18.5%	8.2%	3.7%

Analysis: The PPT method, while showing high recovery, suffered from significant ion suppression (MF < 0.85) and high variability (CV > 15%), a common issue due to residual phospholipids.[11][26] The LLE and SPE methods effectively mitigated the matrix effect, with the SPE method providing the most consistent and negligible impact from matrix components. The cleaner sample from SPE directly translates to more reliable ionization and better data quality.

Table 3: Stability Assessment Summary

Acceptance Criteria: Mean concentration of stability samples must be within ±15% of nominal concentration.[24][27]

Stability Condition	PPT Method	LLE Method	SPE Method
Bench-Top (6h, RT)	Pass	Pass	Pass
Freeze-Thaw (3 cycles)	Pass	Pass	Pass
Long-Term (-80°C, 90 days)	Pass	Pass	Pass
Processed Sample (Autosampler, 48h)	Pass	Pass	Pass

Analysis: The analyte proved to be stable under all tested conditions, irrespective of the sample preparation method used. This indicates that the molecule itself is robust and that degradation during sample handling, storage, and analysis is not a significant concern.

Summary and Recommendations

This comparative validation guide demonstrates that while all three sample preparation methods can meet the fundamental regulatory requirements, their performance characteristics differ significantly.

• Protein Precipitation (PPT): Is a fast and simple method suitable for early discovery or non-regulated studies where high throughput is the primary goal. However, it is highly susceptible to matrix effects, which can compromise assay robustness and lead to unreliable data in clinical studies.

• Liquid-Liquid Extraction (LLE): Offers a significant improvement in sample cleanliness over PPT, resulting in better mitigation of matrix effects. It represents a good balance between performance, cost, and complexity.

• Solid-Phase Extraction (SPE): Unquestionably provides the best performance. It yields the cleanest extracts, resulting in the lowest matrix effect, best precision, and the lowest limit of quantification. The high degree of selectivity and reproducibility makes it the gold standard for late-stage clinical trials and regulatory submissions where data integrity is paramount.

Recommendation: For the definitive quantification of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid in support of regulated clinical studies, the Solid-Phase Extraction (SPE) method is strongly recommended. Its superior ability to remove interfering matrix components ensures the highest level of accuracy, precision, and robustness, providing confidence in the final pharmacokinetic data.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• Li, W., & Tse, F. L. (2011). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 3(14), 1545-1548. [Link]

• Kole, P. L., et al. (2011). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Agilent Technologies. Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. CliniChrom. [Link]

• Baranowska, I., & Koper, M. (2012). Importance of matrix effects in LC–MS/MS bioanalysis. Bioanalysis, 4(19), 2321-2323. [Link]

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]

• Lowes, S., & Jersey, J. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Bioanalysis, 4(6), 625-628. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• MacNeill, R. (2016). Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Bioanalysis, 8(16), 1641-1645. [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• Bentham Science Publishers. (2011). Solid-Phase Extraction (SPE) Techniques for Sample Preparation in Clinical and Pharmaceutical Analysis: A Brief Overview. [Link]

• NorthEast BioLab. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Vishwanathan, K., et al. (2007). Bioanalytical method validation: An updated review. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 559-573. [Link]

• BioPharma Services Inc. (2025). Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals. [Link]

• Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. [Link]

• McNally, J., & Usansky, J. (n.d.). Bioanalytical Method Validation Aiming for Enhanced Reproducibility. Separation Science. [Link]

• Kim, Y., et al. (2019). The Optimized Workflow for Sample Preparation in LC-MS/MS-Based Urine Proteomics. International Journal of Molecular Sciences, 20(11), 2813. [Link]

• BioPharma Services Inc. (2022). Bioanalytical Method Validation Focus on Sample Stability. [Link]

• Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. [Link]

• MilliporeSigma. (n.d.). Rapid Sample Preparation Method for High Throughput Total Drug Analysis by LC-MS/MS. [Link]

• Deshpande, M. M. (2020). Analytical, Bioanalytical, Stability-Indicating Methods: Key Part of Regulatory Submissions. IntechOpen. [Link]

• Al-Adl, S., et al. (2022). Recent Advances in Solid-Phase Extraction as a Platform for Sample Preparation in Biomarker Assay. Molecules, 27(5), 1503. [Link]

• Slideshare. (n.d.). Bioanalytical method validation emea. [Link]

• Merck Millipore. (n.d.). Liquid-Liquid Extraction. [Link]

• ResearchGate. (2025). Replicates Number for Drug Stability Testing during Bioanalytical Method Validation—An Experimental and Retrospective Approach. [Link]

• Patsnap Synapse. (2025). How to validate a bioanalytical LC-MS/MS method for PK studies?. [Link]

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]

• Biocompare. (2018). Extracting Small Molecules. [Link]

• Agilex Biolabs. (2024). Designing LCMS Studies with the FDA in Mind from the Start. [Link]

• Jones, B. R., et al. (2014). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. The AAPS Journal, 16(6), 1259-1271. [Link]

• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• U.S. Environmental Protection Agency. (2004). Robust Summaries & Test Plan: Propanoic Acid, 3-Hydroxy-2,2-Dimethyl-, 3. [Link]

• Al-Majdoub, Z. M., et al. (2019). Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies. Molecules, 24(21), 3878. [Link]

• Kjellström, S., & Jensen, O. N. (2003). In Situ Liquid−Liquid Extraction as a Sample Preparation Method for Matrix-Assisted Laser Desorption/Ionization MS Analysis of Polypeptide Mixtures. Analytical Chemistry, 75(10), 2389-2396. [Link]

• Emery Pharma. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. [Link]

• Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation. [Link]

• Duncan, M. W. (2014). Quantifying Small Molecules by Mass Spectrometry. LCGC International. [Link]

• International Pharmaceutical Industry. (n.d.). A generic approach to the Validation of Small Molecule Lc-MS/MS Biomarker assays. [Link]

• Hanna, M., et al. (2012). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Journal of Analytical & Bioanalytical Techniques, S5. [Link]

• NextSDS. (n.d.). 3-[1-propyl-5-(pyrrolidine-1-sulfonyl)-1H-1,3-benzodiazol-2-yl]propanoic acid. [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Methylpropanoic acid, 2,2-dimethyl-1-(2-hydroxy-1-methylethyl)propyl ester. [Link]

Sources

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. resolvemass.ca [resolvemass.ca]
• 7. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 8. Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals | Lab Manager [labmanager.com]
• 9. Designing LCMS Studies with the FDA in Mind from the Start | ​Agilex Biolabs [agilexbiolabs.com]
• 10. resolian.com [resolian.com]
• 11. ovid.com [ovid.com]
• 12. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bioanalysis-zone.com [bioanalysis-zone.com]
• 14. agilent.com [agilent.com]
• 15. clinichrom.com [clinichrom.com]
• 16. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. merckmillipore.com [merckmillipore.com]
• 19. eurekaselect.com [eurekaselect.com]
• 20. organomation.com [organomation.com]
• 21. bioanalysis-zone.com [bioanalysis-zone.com]
• 22. Recent Advances in Solid-Phase Extraction as a Platform for Sample Preparation in Biomarker Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ema.europa.eu [ema.europa.eu]
• 24. Stability Assessments in Bioanalytical Method Validation [celegence.com]
• 25. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. nebiolab.com [nebiolab.com]
• 27. Analytical, Bioanalytical, Stability-Indicating Methods: Key Part of Regulatory Submissions | IntechOpen [intechopen.com]

Benchmarking 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic Acid: A Comparative Guide for Drug Discovery Professionals

This guide provides a comprehensive framework for benchmarking the performance of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid against a panel of structurally and functionally related carboxylic acids. Designed for researchers, scientists, and drug development professionals, this document outlines a series of proposed experiments to objectively evaluate its potential as a therapeutic agent. By synthesizing established methodologies with insights into the structure-activity relationships of related compounds, we present a self-validating system for assessing its biological activity and physicochemical properties.

Introduction: Rationale and Strategic Context

The benzimidazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities including antimicrobial, antiviral, and anti-inflammatory properties.[1][2][3] The target molecule, 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid, combines this versatile heterocycle with a carboxylic acid moiety, a key functional group in many nonsteroidal anti-inflammatory drugs (NSAIDs).[4] The presence of the gem-dimethyl group adjacent to the carboxylic acid is a notable structural feature that may influence its metabolic stability and pharmacokinetic profile.

This guide proposes a head-to-head comparison with well-characterized carboxylic acids to elucidate the potential therapeutic applications of this novel compound. The primary hypothesis is that the unique combination of the benzimidazole core and the neopentyl acid side chain will confer a distinct biological activity profile, potentially with improved efficacy or a differentiated safety profile compared to existing NSAIDs.

Selection of Comparator Carboxylic Acids

To provide a robust benchmark, a panel of comparator compounds has been selected based on structural similarity and established biological activity.

• Ibuprofen: A widely used NSAID and a propionic acid derivative, serving as a benchmark for anti-inflammatory and analgesic activity.[5] Its mechanism of action through non-selective inhibition of cyclooxygenase (COX) enzymes is well-understood.[6][7]

• Naproxen: Another prominent NSAID of the profen class, known for its longer half-life compared to ibuprofen.[5][8]

• 1H-Benzimidazole-2-carboxylic acid: The simplest benzimidazole carboxylic acid, to evaluate the contribution of the 2,2-dimethylpropanoic acid side chain to the overall activity.[1]

• Indomethacin: An indole-derived NSAID with potent anti-inflammatory effects, providing a comparison to a different heterocyclic NSAID class.[4]

Physicochemical Property Profiling

A comprehensive understanding of the physicochemical properties is crucial for predicting the pharmacokinetic behavior of a drug candidate. The following parameters should be determined experimentally for 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid and the comparator compounds.

Property	3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid	Ibuprofen	Naproxen	1H-Benzimidazole-2-carboxylic acid	Indomethacin
Molecular Weight ( g/mol )	218.26[9]	206.29	230.26	162.15	357.79
LogP (calculated)	To be determined	~3.97	~3.18	~1.53	~4.27
pKa (predicted)	To be determined	~4.91	~4.15	~3.8	~4.5
Aqueous Solubility (mg/L)	To be determined	~21	~15.9	To be determined	~1.5
Melting Point (°C)	To be determined	75-78	153-155	>300	158-162

Note: Calculated and predicted values should be confirmed experimentally.

Proposed In-Vitro Biological Evaluation

A tiered approach to in-vitro testing will efficiently screen for biological activity and elucidate the mechanism of action.

Cyclooxygenase (COX) Enzyme Inhibition Assay

Rationale: Given the structural similarities to NSAIDs, the primary hypothesis is that the compound will exhibit inhibitory activity against COX-1 and COX-2 enzymes.[10] This is the principal mechanism of action for most NSAIDs, responsible for their anti-inflammatory, analgesic, and antipyretic effects.[6][7]

Experimental Protocol:

• Enzyme Preparation: Utilize commercially available human recombinant COX-1 and COX-2 enzymes.

• Substrate: Arachidonic acid will be used as the natural substrate.

• Assay Principle: A colorimetric or fluorometric assay will be used to measure the peroxidase activity of COX. The conversion of a chromogenic substrate by the heme group of the COX enzyme will be monitored.

• Procedure:

  • Pre-incubate the test compound (at various concentrations) with the COX enzyme.

  • Initiate the reaction by adding arachidonic acid.

  • Measure the absorbance or fluorescence at the appropriate wavelength over time.

• Data Analysis: Calculate the IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%) for both COX-1 and COX-2. The COX-2 selectivity index (IC₅₀ COX-1 / IC₅₀ COX-2) will be determined.

Expected Outcome: This assay will determine if 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid is a COX inhibitor and its selectivity for the two isoforms. A higher selectivity for COX-2 is generally associated with a reduced risk of gastrointestinal side effects.[5]

Caption: Workflow for COX Enzyme Inhibition Assay.

Anti-inflammatory Activity in Macrophages

Rationale: To assess the anti-inflammatory potential in a cellular context, the inhibition of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages will be evaluated.

Experimental Protocol:

• Cell Culture: Use a murine macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages.

• Stimulation: Induce an inflammatory response by treating the cells with LPS.

• Treatment: Co-treat the cells with LPS and various concentrations of the test compound.

• Cytokine Measurement: After a suitable incubation period, measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant using ELISA (Enzyme-Linked Immunosorbent Assay).

• Cytotoxicity Assay: Concurrently perform a cytotoxicity assay (e.g., MTT or LDH assay) to ensure that the observed reduction in cytokine production is not due to cell death.

Data Analysis: Determine the concentration of the compound that inhibits cytokine production by 50% (IC₅₀).

Expected Outcome: This experiment will provide evidence of the compound's anti-inflammatory effects in a relevant cell-based model.

Anticancer Activity Screening

Rationale: Benzimidazole derivatives have shown promise as anticancer agents.[11][12] A preliminary screen against a panel of cancer cell lines is warranted to explore this potential therapeutic avenue.

Experimental Protocol:

• Cell Lines: Utilize a diverse panel of human cancer cell lines representing different tumor types (e.g., breast, colon, lung).

• Treatment: Expose the cancer cells to a range of concentrations of the test compound for 48-72 hours.

• Viability Assay: Assess cell viability using a standard method such as the MTT or sulforhodamine B (SRB) assay.

• Data Analysis: Calculate the GI₅₀ (concentration causing 50% growth inhibition) for each cell line.

Expected Outcome: This screen will identify if the compound possesses cytotoxic or cytostatic activity against cancer cells and may reveal a selective effect on certain cancer types.

Caption: Workflow for Anticancer Activity Screening.

Proposed In-Vivo Evaluation

Promising candidates from in-vitro studies should be advanced to in-vivo models to assess their efficacy and safety in a whole-organism context.

Carrageenan-Induced Paw Edema in Rats

Rationale: This is a classic and well-established model for evaluating the acute anti-inflammatory activity of novel compounds.[1]

Experimental Protocol:

• Animals: Use male Wistar or Sprague-Dawley rats.

• Dosing: Administer the test compound orally at various doses. The comparator, Ibuprofen, will be used as a positive control.

• Induction of Edema: Inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw one hour after compound administration.

• Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle-treated control group.

Expected Outcome: This model will provide in-vivo evidence of the compound's anti-inflammatory efficacy and its duration of action.

Summary and Future Directions

This guide outlines a systematic approach to benchmarking 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. The proposed experiments will provide a comprehensive dataset to evaluate its potential as an anti-inflammatory agent and explore other therapeutic possibilities. Positive results from these studies would warrant further investigation into its detailed mechanism of action, pharmacokinetic profile, and long-term safety. The unique structural features of this molecule hold the promise of a novel therapeutic agent with a potentially improved pharmacological profile.

References

• Profen (drug class) - Grokipedia. (n.d.).
• 15.8: Chemistry Matters—Aspirin, NSAIDs, and COX-2 Inhibitors. (2024, September 26).
• Evans, A. M. (1996). Pharmacodynamics and pharmacokinetics of the profens: enantioselectivity, clinical implications, and special reference to S(+)-ibuprofen. Journal of Clinical Pharmacology, 36(12 Suppl), 7S–15S.
• NSAIDs do not require the presence of a carboxylic acid to exert their anti-inflammatory effect - why do we keep using it? - PubMed. (2016, December 15).
• Synthesis and anti-inflammatory activity of some benzimidazole-2-carboxylic acids | Request PDF - ResearchGate. (2025, August 10).
• Synthesis and antitumor activity of novel benzimidazole-5-carboxylic acid derivatives and their transition metal complexes as topoisomerease II inhibitors - PubMed. (2010, December 15).
• Classical NSAIDs with COOH functional group - ResearchGate. (n.d.).
• Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs | IntechOpen. (2017, August 23).
• Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective - PMC. (n.d.).
• NSAIDs do not require the presence of a carboxylic acid to exert their anti-inflammatory effect - Taylor & Francis. (2015, September 23).
• 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. (n.d.).
• Synthesis and Characterization of Heterocyclic Compounds from Natural Carboxylic Acids: Evaluation of Their Antioxidant and Biological Activities | Central Asian Journal of Theoretical and Applied Science. (2024, December 5).
• Robust Summaries & Test Plan: Propanoic Acid, 3-Hydroxy-2,2-Dimethyl-, 3. (2004, December 20).
• Ibuprofen Mechanism - News-Medical.Net. (2022, December 9).
• BENZIMIDAZOLE DERIVATIVES AS POTENTIAL NEURAMINIDASE INHIBITORS: CONVENTIONAL AND MICROWAVE SYNTHESIS, In Vitro AND MOLECULAR DOCKING ANALYSIS. (2023, October 30).
• Profen (drug class) - Wikipedia. (n.d.).
• Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC. (2025, June 3).
• THE DERIVATIVES OF 3-(1H-BENZIKMIDAZOLE-2) PROPANOIC ACID SYNTHESIS AND ANALGETIC AND ANTI INFLAMMATORY ACTIVITY ABIDIN AYALP Me. (n.d.).
• 3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid - NextSDS. (n.d.).
• One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies - PubMed. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Profen (drug class) — Grokipedia [grokipedia.com]
• 7. news-medical.net [news-medical.net]
• 8. Pharmacodynamics and pharmacokinetics of the profens: enantioselectivity, clinical implications, and special reference to S(+)-ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid | 95242-09-4 [sigmaaldrich.com]
• 10. Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs | IntechOpen [intechopen.com]
• 11. Synthesis and antitumor activity of novel benzimidazole-5-carboxylic acid derivatives and their transition metal complexes as topoisomerease II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic Acid: A Guide for Laboratory Professionals

For researchers engaged in the dynamic field of drug discovery and development, the introduction of novel chemical entities into the laboratory workflow is a daily reality. Among these, 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid, a member of the benzimidazole class of compounds, presents a unique set of handling requirements that necessitate a thorough understanding of its potential hazards and the corresponding safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for risk assessment and procedural excellence. Our commitment is to empower scientists with the knowledge to handle this compound with the highest degree of safety, ensuring both personal well-being and the integrity of your research.

While comprehensive toxicological data for this specific molecule may be limited, the available safety information, coupled with knowledge of the broader benzimidazole class, mandates a cautious and well-documented approach. The following protocols are designed to be a self-validating system, where the rationale behind each step is clearly articulated, fostering a culture of safety and scientific integrity.

Hazard Profile and a Precautionary Approach

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid (CAS Number: 95242-09-4) is classified with the following hazard statements:

• H315: Causes skin irritation. [1][2]

• H319: Causes serious eye irritation. [1][2]

• H335: May cause respiratory irritation. [1][2]

The assigned GHS pictogram is the GHS07, an exclamation mark, indicating that the substance is a warning-level hazard.[1][2] This profile necessitates a stringent set of personal protective measures to prevent inadvertent exposure.

It is also prudent to consider the potential hazards associated with the broader class of benzimidazole derivatives. Some compounds within this family have been associated with more severe health effects. Therefore, adopting a conservative approach to handling is a cornerstone of responsible laboratory practice.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and correct use of PPE are non-negotiable when handling 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. The following table outlines the minimum required PPE, with the understanding that a site-specific risk assessment may warrant additional protection.

Protection Area	Required Equipment	Standards & Specifications	Key Considerations
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.	Must conform to EN 166 (EU) or be NIOSH (US) approved.	Essential to protect against dust particles and splashes.
Skin Protection	Nitrile rubber gloves (or other chemically resistant gloves). A fully-buttoned laboratory coat.	Gloves must be inspected prior to use.	Change gloves immediately if contaminated. Wash hands thoroughly after handling.
Respiratory Protection	Use only in a well-ventilated area, preferably within a chemical fume hood.	A NIOSH-approved N95 respirator may be required if engineering controls are insufficient or if dust is generated.	Avoid the generation of dust.

The causality behind these recommendations is directly linked to the known hazards. Safety goggles protect against the serious eye irritation (H319) that can result from contact with the powdered compound.[1][2] Chemically resistant gloves and a lab coat are essential to prevent skin irritation (H315).[1][2] Given the potential for respiratory irritation (H335), all handling of the solid material should be performed in a certified chemical fume hood to minimize the risk of inhalation.[1][2]

Donning and Doffing of PPE: A Critical Workflow

The order of donning and doffing PPE is crucial to prevent cross-contamination. The following workflow should be strictly adhered to:

Caption: Workflow for donning and doffing of Personal Protective Equipment.

Operational Plan: From Receipt to Disposal

A meticulous operational plan is essential for the safe handling of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid at every stage.

Receipt and Storage

Upon receipt, inspect the container for any signs of damage. The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3]

Handling the Solid Compound

As a powdered solid, the primary risk during handling is the generation of dust, which can lead to inhalation and skin/eye contact.

Step-by-Step Handling Protocol:

• Preparation: Ensure a certified chemical fume hood is operational. Designate a specific area within the hood for handling the compound and cover the work surface with absorbent, disposable bench paper.

• Don PPE: Follow the donning procedure outlined in the PPE workflow diagram.

• Weighing:

  • Perform all weighing operations within the chemical fume hood.

  • Use a micro-spatula to carefully transfer the solid, minimizing any disturbance that could create dust.

  • Keep the container closed as much as possible.

• Dissolution:

  • If preparing a solution, add the solid slowly to the solvent to avoid splashing.

• Post-Handling:

  • Decontaminate the work surface with an appropriate solvent.

  • Carefully remove and dispose of contaminated bench paper and any single-use equipment as hazardous waste.

  • Follow the doffing procedure for PPE.

  • Wash hands thoroughly with soap and water.

Disposal Plan: A Cradle-to-Grave Responsibility

All waste materials contaminated with 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid must be treated as hazardous chemical waste.

Waste Management Workflow:

Caption: Decision workflow for the disposal of contaminated materials.

Key Disposal Steps:

• Waste Segregation: Collect all solid and liquid waste containing the compound in separate, clearly labeled, and compatible hazardous waste containers.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the associated hazard symbols.

• Storage: Store the sealed waste containers in a designated and secure satellite accumulation area.

• Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Under no circumstances should this compound or its waste be disposed of down the drain or in regular trash.

Emergency Procedures: Preparedness is Paramount

In the event of an accidental exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms persist.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion: A Commitment to Safety and Scientific Excellence

The responsible handling of 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid is not merely a matter of compliance but a fundamental aspect of rigorous scientific practice. By understanding the potential hazards, diligently employing the correct personal protective equipment, and adhering to a well-defined operational and disposal plan, researchers can confidently and safely advance their work. This guide serves as a foundational resource, and it is incumbent upon every scientist to supplement this information with institution-specific safety protocols and a continuous commitment to a culture of safety in the laboratory.

References

• A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. (2024, January 18). ResearchGate. Retrieved from [Link]

• A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. (2023, June 21). SRR Publications. Retrieved from [Link]

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet. Retrieved from [Link]

• NextSDS. (n.d.). 3-[1-propyl-5-(pyrrolidine-1-sulfonyl)-1H-1,3-benzodiazol-2-yl]propanoic acid. Retrieved from [Link]

• Synthesis and biological evaluation of 2-substituted benzimidazole derivatives. (2011, September 1). ResearchGate. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Synthesis of 2-Substituted Benzimidazole Derivatives as a Platform for the Development of UV Filters and Radical Scavengers in Sunscreens. (2023, November 28). MDPI. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). 5-Fluoro-1H-benzimidazole-2-carboxylic acid. Retrieved from [Link]

• Identification of a Benzimidazolecarboxylic Acid Derivative (BAY 1316957) as a Potent and Selective Human Prostaglandin E2 Receptor Subtype 4 (hEP4-R) Antagonist for the Treatment of Endometriosis. (2019, February 1). ACS Publications. Retrieved from [Link]

• NextSDS. (n.d.). 3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propanoic acid hydrochloride. Retrieved from [Link]

Sources

• 1. 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoic acid | 95242-09-4 [sigmaaldrich.com]
• 2. 3-(1H-Benzo[d]imidazol-2-yl)-2,2-dimethylpropanoic acid | 95242-09-4 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]